Cas no 152340-24-4 (Gnetulin)

• Product Name: Gnetulin
• CAS No: 152340-24-4
• MF: C₃₀H₂₆O₈
• MW: 514.52300
• CID: 143446
• PubChem ID: 49843576
• Update Time: 2024-11-01

Gnetulin Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-4,6-diol,2-(3,5-dihydroxyphenyl)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-1-[(4-hydroxy-3-methoxyphenyl)methylene]-,(1E,2R,3R)-rel-
• Gnetulin
• 1H-Indene-4,6-diol,2-(3,5-dihydroxyphenyl)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-1-[(4-hydroxy-3-methoxyphenyl)methylene]
• 1H-Indene-4,6-diol,2-(3,5-dihydroxyphenyl)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-1-[(4-hydroxy-3-methoxyphenyl)methylene]-,(1E,2a,3b)- (9CI)
• (1E,2alpha,3beta)-2-(3,5-Dihydroxyphenyl)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-1-[(4-hydroxy-3-methoxyphenyl)methylene]-1H-indene-4,6-diol
• (1Z)-2-(3,5-Dihydroxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)-1-[(4-hydroxy-3-methoxyphenyl)methylidene
• DA-53661
• 152340-24-4
• FS-7758

• Inchi： 1S/C30H26O8/c1-37-26-8-15(3-5-23(26)34)7-21-22-13-20(33)14-25(36)30(22)29(16-4-6-24(35)27(11-16)38-2)28(21)17-9-18(31)12-19(32)10-17/h3-14,28-29,31-36H,1-2H3/b21-7+
• InChI Key： YUGHGAXRXHODHK-QPSGOUHRSA-N
• SMILES： O([H])C1=C([H])C(=C([H])C2/C(=C(/[H])\C3C([H])=C([H])C(=C(C=3[H])OC([H])([H])[H])O[H])/C([H])(C3C([H])=C(C([H])=C(C=3[H])O[H])O[H])C([H])(C3C([H])=C([H])C(=C(C=3[H])OC([H])([H])[H])O[H])C=21)O[H]

Computed Properties

• Exact Mass: 514.163
• Monoisotopic Mass: 514.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140
• XLogP3: 2.307

Experimental Properties

• Color/Form: Powder
• Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 750.1±60.0 °C at 760 mmHg
• Flash Point: 407.4±32.9 °C
• Solubility: Almost insoluble (0.044 g/l) (25 º C),
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Gnetulin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes